Cas no 2172530-76-4 (2-N-(butan-2-yl)-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamidoacetic acid
• CAS No: 2172530-76-4
• MF: C₂₇H₂₈N₂O₆
• MW: 476.521027565002
• CID: 6183088
• PubChem ID: 165801836
• Update Time: 2025-07-17

2-N-(butan-2-yl)-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamidoacetic acid
• EN300-1482614
• 2-[N-(butan-2-yl)-1-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido]acetic acid
• 2172530-76-4

• Inchi： 1S/C27H28N2O6/c1-3-17(2)29(15-25(30)31)26(32)24-13-12-18(35-24)14-28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-13,17,23H,3,14-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： FPGYMWQCBUFMDR-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=C(C(N(CC(=O)O)C(C)CC)=O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.19473662g/mol
• Monoisotopic Mass: 476.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 109Ų

Additional information on 2-N-(butan-2-yl)-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamidoacetic acid

Research Briefing on 2-N-(butan-2-yl)-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamidoacetic acid (CAS: 2172530-76-4)

The compound 2-N-(butan-2-yl)-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamidoacetic acid (CAS: 2172530-76-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the furan-2-yl moiety makes it particularly valuable for applications in solid-phase peptide synthesis (SPPS) and the development of novel therapeutics.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The study emphasized the compound's role in facilitating the incorporation of non-natural amino acids into peptide chains, thereby expanding the toolkit for designing peptide-based drugs with improved stability and bioavailability.

In addition to its synthetic utility, research has explored the biological activity of derivatives of 2172530-76-4. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated that furan-containing peptides synthesized using this intermediate exhibit potent antimicrobial properties against multidrug-resistant bacterial strains. The study highlighted the compound's potential as a scaffold for developing new antibiotics, particularly in the face of rising antimicrobial resistance.

Further investigations have delved into the mechanistic aspects of this molecule. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses have provided insights into its conformational stability and reactivity, which are crucial for its application in peptide coupling reactions. These findings were corroborated by computational studies, which modeled the compound's interactions with various enzymes and receptors, offering a theoretical foundation for its use in drug design.

The pharmaceutical industry has also taken note of 2172530-76-4's potential. A recent patent application filed by a leading biotech company describes its use in the synthesis of peptide conjugates for targeted cancer therapy. The patent underscores the compound's versatility in creating stable linkers between peptides and cytotoxic agents, enabling precise delivery to tumor cells while minimizing off-target effects.

Despite these advancements, challenges remain. Researchers have identified the need for further optimization of the compound's solubility and stability under physiological conditions. Ongoing studies are exploring modifications to the Fmoc and furan moieties to enhance these properties, with promising preliminary results reported in a 2024 conference presentation at the American Chemical Society (ACS) annual meeting.

In conclusion, 2-N-(butan-2-yl)-1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamidoacetic acid (CAS: 2172530-76-4) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to the development of novel therapeutics, with ongoing studies continuing to uncover its full potential. Future research directions include further optimization of its physicochemical properties and exploration of its utility in emerging therapeutic areas such as immunotherapy and gene therapy.